![molecular formula C21H17N5 B11498029 3-Methyl-2-(prop-2-en-1-yl)-1-(pyridin-4-ylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile](/img/structure/B11498029.png)
3-Methyl-2-(prop-2-en-1-yl)-1-(pyridin-4-ylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile
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Description
This compound belongs to the pyrido[1,2-a]benzimidazole class, characterized by a fused tricyclic core with a nitrile group at position 4. Key structural features include:
- 3-Methyl group: Enhances lipophilicity and steric bulk.
- 1-(Pyridin-4-ylamino) group: Provides hydrogen-bonding capacity and aromatic π-stacking interactions.
- 4-Carbonitrile: Polar functional group influencing solubility and electronic properties.
Properties
Molecular Formula |
C21H17N5 |
|---|---|
Molecular Weight |
339.4 g/mol |
IUPAC Name |
3-methyl-2-prop-2-enyl-1-(pyridin-4-ylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile |
InChI |
InChI=1S/C21H17N5/c1-3-6-16-14(2)17(13-22)21-25-18-7-4-5-8-19(18)26(21)20(16)24-15-9-11-23-12-10-15/h3-5,7-12H,1,6H2,2H3,(H,23,24) |
InChI Key |
BMTLKCFSIGOQAA-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C2=NC3=CC=CC=C3N2C(=C1CC=C)NC4=CC=NC=C4)C#N |
Origin of Product |
United States |
Biological Activity
3-Methyl-2-(prop-2-en-1-yl)-1-(pyridin-4-ylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile is a compound of interest in medicinal chemistry, particularly due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The compound is characterized by a complex structure that includes a pyrido-benzimidazole core, which is known for its varied biological activities. The molecular formula is C₁₄H₁₅N₃, with a molecular weight of approximately 227.30 g/mol.
Biological Activity Overview
Research indicates that compounds within the pyrido[1,2-a]benzimidazole class exhibit a range of biological activities including:
- Anticancer Activity : Compounds similar to 3-Methyl-2-(prop-2-en-1-yl)-1-(pyridin-4-ylamino)pyrido[1,2-a]benzimidazole have shown efficacy against various cancer cell lines by inhibiting specific kinases involved in tumor growth and proliferation.
- Antimicrobial Properties : Studies have demonstrated that derivatives of benzimidazole compounds possess antimicrobial activity against both Gram-positive and Gram-negative bacteria.
Table 1: Summary of Biological Activities
The biological activity of 3-Methyl-2-(prop-2-en-1-yl)-1-(pyridin-4-ylamino)pyrido[1,2-a]benzimidazole is largely attributed to its ability to interact with specific molecular targets:
- Kinase Inhibition : The compound potentially inhibits key kinases involved in cancer progression. For instance, it may target the c-KIT kinase pathway, which is crucial in certain types of cancers.
- Protein-Ligand Interactions : The interaction with proteins involved in cell signaling pathways is essential for its anticancer effects. This is supported by studies utilizing protein crystallography to elucidate binding affinities and mechanisms.
Case Study 1: Anticancer Efficacy
A study conducted on various cancer cell lines demonstrated that derivatives similar to 3-Methyl-2-(prop-2-en-1-yl)-1-(pyridin-4-ylamino)pyrido[1,2-a]benzimidazole exhibited significant cytotoxicity. The mechanism was linked to the induction of apoptosis and cell cycle arrest at the G2/M phase.
Case Study 2: Antimicrobial Activity
Research evaluating the antimicrobial properties revealed that compounds within this class displayed potent activity against Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values indicated effectiveness comparable to standard antibiotics.
Scientific Research Applications
Antimicrobial Activity
Recent studies have demonstrated that derivatives of benzimidazole compounds exhibit notable antimicrobial properties. Specifically, 3-Methyl-2-(prop-2-en-1-yl)-1-(pyridin-4-ylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile has been synthesized and evaluated for its efficacy against various bacterial strains.
Case Study: Antibacterial Screening
In a study published in MDPI, compounds related to benzimidazole demonstrated significant activity against pathogens such as Escherichia coli and Staphylococcus aureus. The compound exhibited a minimum inhibitory concentration (MIC) of 25 μg/mL against Pseudomonas aeruginosa, indicating strong antibacterial potential .
Antitumor Properties
The compound has also shown promise in cancer research. Benzimidazole derivatives are known for their ability to inhibit cancer cell proliferation.
Case Study: Cancer Cell Line Studies
Research indicates that the pyrido[1,2-a]benzimidazole framework can induce apoptosis in various cancer cell lines. In vitro studies have reported that this class of compounds can effectively reduce cell viability in human cancer cell lines, suggesting a mechanism involving the disruption of cellular signaling pathways critical for tumor growth .
Antiviral Applications
Emerging evidence suggests that compounds similar to 3-Methyl-2-(prop-2-en-1-yl)-1-(pyridin-4-ylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile may possess antiviral properties.
Case Study: Viral Inhibition
A review on the antiviral activities of benzimidazole derivatives highlighted their potential in inhibiting viral replication. Specific modifications to the benzimidazole structure have led to enhanced activity against viruses such as HIV and HCV, paving the way for further exploration of this compound's antiviral capabilities .
Biochemical Pathways
Studies suggest that this compound may interact with key enzymes involved in metabolic pathways, thereby inhibiting processes essential for microbial survival and cancer cell proliferation. For instance, it has been proposed that the compound might inhibit DNA topoisomerases or interfere with protein synthesis pathways, which are vital for both bacterial and cancer cell growth .
Synthesis and Structural Modifications
The synthesis of 3-Methyl-2-(prop-2-en-1-yl)-1-(pyridin-4-ylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile involves multi-step reactions that can be optimized for yield and purity.
Synthesis Overview
The compound is typically synthesized through a one-pot multicomponent reaction involving pyridine derivatives and carbonitriles. This method not only simplifies the synthesis but also allows for the introduction of various substituents to enhance biological activity .
Comparison with Similar Compounds
Substituent Variations at Position 1
Key Observations :
Substituent Variations at Position 2
Key Observations :
Substituent Variations at Position 3
Key Observations :
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
